2-Phthalimidoethyl acetate

Description

2-Phthalimidoethyl acetate is a chemical compound with the molecular formula C12H11NO4 . Patents describe its preparation and use in synthesizing pharmaceutical intermediates . Specifically, it can be used in the preparation of alkyl 4-[2-(phthalimido)ethoxy]-acetoacetate, a crucial component in manufacturing anti-ischemic and antihypertensive drugs like amlodipine . The process involves reacting 2-[(2-phthalimido)ethoxy]acetic acid with thionyl chloride in an organic solvent such as toluene or dimethyl formamide .

Similar compounds include ethyl (2-amino-4-thiazolyl)acetate, which is used in pharmaceutical research and has a purity of >98.0%(GC)(T) . Another related compound is 2-(dimethylamino)ethyl acetate, often used in chemical synthesis . Research assistants working with these compounds should focus on skills like data collection, analysis, and attention to detail in managing datasets . A strong resume for a research assistant would highlight these skills and relevant experiences, such as proficiency in research software and contributions to publications .

• CAS No.: 5466-90-0
• Product Name: 2-Phthalimidoethyl acetate
• Molecular Formula: C12H11NO4
• Molecular Weight: 233.22 g/mol
• IUPAC Name: 2-(1,3-dioxoisoindol-2-yl)ethyl acetate
• Standard InChI: InChI=1S/C12H11NO4/c1-8(14)17-7-6-13-11(15)9-4-2-3-5-10(9)12(13)16/h2-5H,6-7H2,1H3
• Standard InChIKey: FFWAFIBEOZWDJZ-UHFFFAOYSA-N
• SMILES: CC(=O)OCCN1C(=O)C2=CC=CC=C2C1=O
• Canonical SMILES: CC(=O)OCCN1C(=O)C2=CC=CC=C2C1=O
• Synonyms: 2-[2-(Acetyloxy)ethyl]-1H-isoindole-1,3(2H)-dione; N-(2-Hydroxyethyl)phthalimide Acetate; N-(2-Acetoxyethyl)phthalimide; N-Acetoxyethylphthalimide; NSC 28603_x000B_
• PubChem Compound: 79597
• Last Modified: Sep 17 2023